![molecular formula C20H17BrN4O3 B2944137 N-[3-(acetylamino)phenyl]-2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetamide CAS No. 941930-21-8](/img/structure/B2944137.png)
N-[3-(acetylamino)phenyl]-2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-(acetylamino)phenyl]-2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetamide is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of drug discovery. This compound is known for its unique structure and properties that make it a promising candidate for the development of new drugs. In
Scientific Research Applications
Antimicrobial Activity
The synthesis of novel sulphonamide derivatives, including compounds with structures related to the queried chemical, demonstrated significant antimicrobial activity. These compounds, upon interaction with nitrogen-based nucleophiles, yield various derivatives that exhibit high activity against multiple strains of bacteria and fungi. Computational calculations further supported these findings, indicating a promising avenue for antimicrobial agent development (Fahim & Ismael, 2019).
Chemoselective Acetylation
Research on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a precursor for antimalarial drugs, highlights the potential of using specific chemical derivatives for targeted synthesis. This process, optimized through various catalysts and conditions, underscores the importance of precise chemical modifications for developing pharmacologically active molecules (Magadum & Yadav, 2018).
Bioactive Compound Synthesis
Another study focused on the microwave-assisted synthesis of acetamide derivatives, including those structurally similar to the query. These compounds showed selective inhibitory effects against microbial strains like Aspergillus niger and Staphylococcus aureus, indicating their potential as lead compounds for developing new antimicrobial agents (Ghazzali et al., 2012).
Phytochemicals against Liver Injury
The investigation into therapeutic potentials of plants and plant-derived phytochemicals against liver injury caused by acetaminophen reveals the broader scope of using natural and semi-synthetic compounds for mitigating drug-induced hepatotoxicity. This research area explores how modifications of chemical structures, such as acetamide derivatives, could enhance the efficacy and safety of traditional and novel therapeutic agents (Subramanya et al., 2018).
properties
IUPAC Name |
N-(3-acetamidophenyl)-2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN4O3/c1-13(26)22-16-3-2-4-17(11-16)23-19(27)12-25-20(28)10-9-18(24-25)14-5-7-15(21)8-6-14/h2-11H,12H2,1H3,(H,22,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRNULJAGXFWFGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(acetylamino)phenyl]-2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.